1-(4-Tert-butylphenyl)-2-[2-(dimethylamino)ethyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(4-tert-butylphenyl)-2-[2-(dimethylamino)ethyl]-6-methoxy-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H30N2O4/c1-26(2,3)17-9-7-16(8-10-17)22-21-23(29)19-12-11-18(31-6)15-20(19)32-24(21)25(30)28(22)14-13-27(4)5/h7-12,15,22H,13-14H2,1-6H3
• InChI Key: VCJMOFYHLNOTQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2C3=C(C(=O)N2CCN(C)C)OC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C26H30N2O4
• Molecular Weight: 434.5 g/mol

Description

1-(4-Tert-butylphenyl)-2-[2-(dimethylamino)ethyl]-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C26H30N2O4 and its molecular weight is 434.536. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

The synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs has been achieved through a high-yield process involving the heating of methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes. This method provides a wide range of derivatives of these compounds, showcasing the versatility of the core structure for modifications and potential applications in various fields (R. Vydzhak & S. Y. Panchishyn, 2010).

Applications in Polymer Solar Cells

A novel n-type conjugated polyelectrolyte incorporating a diketopyrrolopyrrole (DPP) backbone, designed for use as an electron transport layer in inverted polymer solar cells, demonstrates the utility of DPP derivatives in organic electronics. The electron-deficient nature and planar structure of the DPP backbone confer high conductivity and electron mobility to the material, enhancing the power conversion efficiency of the devices (Lin Hu et al., 2015).

Luminescent Properties for Optoelectronic Applications

The development of polymers containing the 2,3,5,6-tetraarylated pyrrolo[3,4-c]pyrrole-1,4-dione unit has been reported, highlighting the strong fluorescence and high quantum yield of these materials. These properties make them promising candidates for applications in optoelectronics and as active layers in light-emitting devices (Kai A. I. Zhang & B. Tieke, 2008).

In the Context of Organic Synthesis

The synthesis of complex heterocyclic compounds through the manipulation of DPP derivatives showcases the compound's versatility in organic synthesis. Such derivatives can serve as key intermediates in the construction of molecules with potential applications ranging from pharmaceuticals to materials science (D. L. Obydennov et al., 2014).